Sulfone, hexyl phenyl

• CAS RN: 16823-63-5
• Molecular Formula: C12H18O2S
• Molecular Weight: 226.34 g/mol
• IUPAC Name: hexylsulfonylbenzene
• InChI: InChI=1S/C12H18O2S/c1-2-3-4-8-11-15(13,14)12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
• InChI Key: WLKBHXLSBDSEBT-UHFFFAOYSA-N
• SMILES: CCCCCCS(=O)(=O)C1=CC=CC=C1

Description

Sulfone, hexyl phenyl, also known as 4-phenylsulfonylhexylbenzene, is a chemical compound that belongs to the sulfone family. It is used in various scientific research applications due to its unique properties and potential benefits. In

Mechanism Of Action

The mechanism of action of sulfone, hexyl phenyl, is not well understood. However, it is believed to act as an electrophile due to the presence of the sulfonyl group. It can react with nucleophiles such as amines, alcohols, and thiols to form covalent bonds. This property has been exploited in various applications such as the synthesis of new materials and the development of new drugs.

Biochemical And Physiological Effects

Sulfone, hexyl phenyl, has not been extensively studied for its biochemical and physiological effects. However, it has been found to exhibit anti-inflammatory and analgesic properties in animal models. It has also been found to inhibit the growth of cancer cells in vitro. Further studies are needed to understand its full potential in these areas.

Advantages And Limitations For Lab Experiments

Sulfone, hexyl phenyl, has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research. It is also stable under various conditions, making it suitable for various applications. However, it has some limitations, such as its low water solubility, which limits its use in aqueous environments.

Future Directions

Sulfone, hexyl phenyl, has great potential for future research. Here are some possible future directions:
1. Development of new drugs: Sulfone, hexyl phenyl, can be used as a starting material for the synthesis of new drugs with unique properties.
2. Material science: Sulfone, hexyl phenyl, can be used in the synthesis of new materials with unique properties such as high thermal stability and good solubility.
3. Catalysis: Sulfone, hexyl phenyl, can be used as a catalyst in various chemical reactions.
4. Biomedical applications: Sulfone, hexyl phenyl, can be studied for its potential use in various biomedical applications such as drug delivery and imaging.
Conclusion:
Sulfone, hexyl phenyl, is a unique chemical compound with great potential for various scientific research applications. Its properties such as high thermal stability and good solubility make it a suitable candidate for the synthesis of new materials and the development of new drugs. Further studies are needed to understand its full potential in these areas and to explore new applications.

Synthesis Methods

The synthesis of sulfone, hexyl phenyl, involves the reaction of 4-bromophenylsulfonyl chloride with 1-bromohexane in the presence of a base such as potassium carbonate. The reaction takes place in an aprotic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified through column chromatography to obtain pure sulfone, hexyl phenyl.

Scientific Research Applications

Sulfone, hexyl phenyl, has been used in various scientific research applications, including organic synthesis, material science, and drug discovery. It has been found to possess unique properties such as high thermal stability, good solubility in organic solvents, and high electron density. These properties make it a suitable candidate for various applications such as the synthesis of new materials and the development of new drugs.